Cas no 926242-11-7 (3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethanol)

• Product Name: 3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethanol
• CAS No: 926242-11-7
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5699606
• Update Time: 2025-07-02

3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-methanol, 3-(2-methoxyphenyl)-
• 3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethanol

• Inchi： 1S/C10H10N2O3/c1-14-8-5-3-2-4-7(8)10-11-9(6-13)15-12-10/h2-5,13H,6H2,1H3
• InChI Key： SAXDWTZLBSWXQL-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC(C2=CC=CC=C2OC)=N1

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 390.4±52.0 °C(Predicted)
• pka: 12.28±0.10(Predicted)

Additional information on 3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethanol

Comprehensive Overview of 3-(2-Methoxyphenyl)-1,2,4-Oxadiazol-5-Ylmethanol (CAS No. 926242-11-7)

The compound 3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethanol (CAS No. 926242-11-7) is a specialized organic molecule featuring a unique 1,2,4-oxadiazole core linked to a methoxyphenyl group and a hydroxymethyl substituent. This structure positions it as a versatile intermediate in pharmaceutical and agrochemical research. Its molecular formula, C₁₀H₁₀N₂O₃, and precise structural attributes make it valuable for designing bioactive compounds targeting enzymes or receptors. Researchers frequently explore its potential in drug discovery due to its balanced lipophilicity and hydrogen-bonding capacity.

In recent years, the demand for heterocyclic compounds like 1,2,4-oxadiazoles has surged, driven by their applications in medicinal chemistry and material science. A 2023 study highlighted the role of such scaffolds in developing kinase inhibitors, aligning with trends in cancer therapeutics. The methanol moiety in this compound further enhances its utility for derivatization, a key focus in structure-activity relationship (SAR) studies. Users searching for "oxadiazole derivatives for drug design" or "CAS 926242-11-7 applications" will find this compound relevant to cutting-edge research.

Synthetic routes to 3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethanol often involve cyclization of amidoximes with carboxylic acid derivatives, a process optimized for high yields and purity. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP). The compound’s stability under ambient conditions makes it suitable for global supply chains, addressing queries like "stable oxadiazole intermediates"—a common concern among industrial buyers.

Beyond pharmaceuticals, this compound’s fluorescence properties have sparked interest in sensor development, particularly for detecting metal ions. Its methoxyphenyl group contributes to π-stacking interactions, a feature leveraged in organic electronics. Such multidisciplinary applications align with Google Trends data showing rising searches for "multifunctional heterocycles" and "small molecule sensors."

Regulatory-wise, CAS 926242-11-7 is not classified as hazardous, making it accessible for academic and industrial labs. However, proper personal protective equipment (PPE) is recommended during handling, as with all fine chemicals. This safety profile caters to queries like "non-toxic oxadiazole compounds," frequently searched by environmentally conscious researchers.

In summary, 3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethanol exemplifies innovation in molecular design, bridging gaps between chemical synthesis and applied sciences. Its adaptability to diverse research needs—from therapeutic agents to functional materials—ensures sustained relevance in scientific literature and commercial catalogs.